3-bromo-N-(4-bromonaphthalen-1-yl)benzamide

• Molecular Formula: C17H11Br2NO
• Molecular Weight: 405.1 g/mol
• IUPAC Name: 3-bromo-N-(4-bromonaphthalen-1-yl)benzamide
• InChI: InChI=1S/C17H11Br2NO/c18-12-5-3-4-11(10-12)17(21)20-16-9-8-15(19)13-6-1-2-7-14(13)16/h1-10H,(H,20,21)
• InChI Key: BTRPWYSERUXYJB-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=CC=C2Br)NC(=O)C3=CC(=CC=C3)Br

Description

3-bromo-N-(4-bromonaphthalen-1-yl)benzamide, also known as BNN-20, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 3-bromo-N-(4-bromonaphthalen-1-yl)benzamide involves the inhibition of the Akt/mTOR signaling pathway. This pathway plays a crucial role in cell survival and proliferation. This compound inhibits this pathway by binding to the Akt protein, which prevents its activation. This leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and reduce tumor growth in animal models. This compound has also been found to have anti-inflammatory effects and can reduce oxidative stress in cells.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 3-bromo-N-(4-bromonaphthalen-1-yl)benzamide is its potential as a cancer treatment. It has been found to be effective against various types of cancer and has shown promising results in animal models. However, there are also limitations to using this compound in lab experiments. One of the limitations is its low solubility in water, which can make it challenging to administer in vivo. Another limitation is the lack of information on its toxicity and pharmacokinetics.

Future Directions

There are several future directions for research on 3-bromo-N-(4-bromonaphthalen-1-yl)benzamide. One of the areas of research is the optimization of its synthesis method to improve its yield and purity. Another area of research is the development of new formulations that can improve its solubility and bioavailability. Further studies are also needed to determine its toxicity and pharmacokinetics to assess its safety for human use. Additionally, this compound can be studied for its potential therapeutic applications in other diseases, such as neurodegenerative diseases and autoimmune disorders.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in scientific research for its potential therapeutic applications. It has been found to inhibit the growth of cancer cells, induce apoptosis, and reduce tumor growth in animal models. Further research is needed to optimize its synthesis method, improve its solubility and bioavailability, and assess its toxicity and pharmacokinetics. This compound has the potential to be a valuable addition to cancer treatment and can be studied for its potential therapeutic applications in other diseases.

Synthesis Methods

3-bromo-N-(4-bromonaphthalen-1-yl)benzamide has been synthesized using different methods. One of the most commonly used methods is the Suzuki-Miyaura cross-coupling reaction. This method involves the reaction of 4-bromonaphthalene-1-boronic acid with 3-bromo-4-fluorobenzamide in the presence of a palladium catalyst and a base. The resulting product is then purified using chromatography techniques to obtain pure this compound.

Scientific Research Applications

3-bromo-N-(4-bromonaphthalen-1-yl)benzamide has been studied for its potential therapeutic applications in various scientific fields. One of the significant areas of research is cancer treatment. This compound has been found to inhibit the growth of cancer cells by inducing apoptosis, which is the programmed cell death of cancer cells. Studies have shown that this compound can be effective against different types of cancer, including breast cancer, colon cancer, and lung cancer.